4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-(oxan-4-yl)piperidine-1-carboxamide
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Description
4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-(oxan-4-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H23F3N4O4 and its molecular weight is 392.379. The purity is usually 95%.
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Scientific Research Applications
Central Nervous System Drug Development
Compounds structurally related to the one have been evaluated for their potential in treating central nervous system (CNS) disorders. For example, glycine transporter 1 inhibitors, which share a resemblance in the complexity of their molecular structure, have been identified as potential therapeutic agents for CNS disorders, demonstrating significant effects on cerebrospinal fluid glycine levels in rats, suggesting their utility in modulating neurotransmitter systems (Yamamoto et al., 2016).
Tubulin Inhibitors for Cancer Therapy
Another research avenue involves the discovery of antiproliferative agents targeting tubulin, a key protein in cell division. Compounds such as 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides have been identified as new chemotypes acting as tubulin inhibitors, suggesting their potential application in cancer therapy by disrupting mitotic cell division (Krasavin et al., 2014).
Radiopharmaceuticals Development
Research into mixed ligand tricarbonyl complexes indicates the potential of certain imidazolidin-based compounds in the development of radiopharmaceuticals, offering new methods for labeling bioactive molecules for diagnostic purposes, including imaging techniques such as SPECT (Mundwiler et al., 2004).
Properties
IUPAC Name |
4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]-N-(oxan-4-yl)piperidine-1-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23F3N4O4/c17-16(18,19)10-23-13(24)9-22(15(23)26)12-1-5-21(6-2-12)14(25)20-11-3-7-27-8-4-11/h11-12H,1-10H2,(H,20,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AORYIVBXNFUOIV-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)NC3CCOCC3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23F3N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.37 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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